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Compound of Interest

Compound Name: Lithium hypofluorite

CAS No.: 34240-84-1

Cat. No.: B14691726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lithium hypofluorite (LiOF) is a highly reactive and unstable inorganic compound. Its

transient nature makes experimental characterization challenging, resulting in a limited body of

spectroscopic data. This technical guide synthesizes the available information on the

spectroscopic properties of LiOF, with a primary focus on its vibrational spectrum as

determined by matrix isolation infrared spectroscopy. The guide also outlines the experimental

methodology used for its synthesis and characterization and discusses the current gaps in the

spectroscopic knowledge of this molecule.

Vibrational Spectroscopy
The most definitive spectroscopic data for lithium hypofluorite comes from matrix isolation

infrared spectroscopy. In these experiments, LiOF is synthesized and trapped in an inert gas

matrix at cryogenic temperatures, allowing for the measurement of its vibrational modes.

Quantitative Vibrational Data
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The observed infrared absorption frequencies for isotopologues of lithium hypofluorite,

isolated in an argon matrix, are summarized below. The assignments are based on isotopic

shifts.

Isotope
ν₁ (Li-O Stretch)
(cm⁻¹)

ν₂ (O-F Stretch)
(cm⁻¹)

Reference

⁶Li¹⁶OF 714.0 417.5 [1]

⁷Li¹⁶OF

Not explicitly reported,

but implied to be

different from ⁶LiOF

Not explicitly reported [1]

⁶Li¹⁸OF Not explicitly reported Not explicitly reported [1]

⁷Li¹⁸OF Not explicitly reported Not explicitly reported [1]

Note: The 1971 study by Andrews and Raymond is the primary source of this experimental

data. While experiments with ⁷Li and ¹⁸O were conducted to confirm the assignments for the

OF radical, specific frequency values for all LiOF isotopologues were not detailed in the

publication.

Experimental Protocols
The synthesis and spectroscopic characterization of lithium hypofluorite were achieved using

the matrix isolation technique.

Synthesis and Isolation of LiOF
The experimental setup for the synthesis and isolation of LiOF is depicted in the workflow

diagram below. The process involves the co-deposition of lithium atoms and oxygen difluoride

(OF₂) diluted in an argon gas matrix onto a cryogenic surface.

Experimental Workflow for LiOF Synthesis and Matrix Isolation Spectroscopy
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Sample Preparation

Co-deposition

Reaction and Trapping

Spectroscopic Analysis

OF₂/Ar Mixture
(e.g., 200:1)

Simultaneous deposition
onto cryogenic window (15 K)

Lithium Metal
(in Knudsen Cell)

heat to vaporize

In-situ reaction:
Li + OF₂ → LiOF

LiOF isolated in
Argon Matrix

Infrared Spectrometer

IR beam

IR Spectrum Recorded
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Li (atom) + OF₂

LiOF

Matrix Reaction at 15 K

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

To cite this document: BenchChem. [Spectroscopic Characterization of Lithium Hypofluorite:
A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14691726/docs#spectroscopic-characterization-of-
lithium-hypofluorite-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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